2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide

• IUPAC Name: 2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydronaphthalen-2-yl)benzamide
• InChI: InChI=1S/C18H18FNO2/c1-22-17-11-13-7-3-2-6-12(13)10-16(17)20-18(21)14-8-4-5-9-15(14)19/h4-5,8-11H,2-3,6-7H2,1H3,(H,20,21)
• InChI Key: UGGGIDZECDBKKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CCCCC2=C1)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C18H18FNO2
• Molecular Weight: 299.3 g/mol

Description

2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medical research. The compound is a selective antagonist of the G protein-coupled receptor GPR88, which is predominantly expressed in the striatum of the brain.

Mechanism of Action

2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide acts as a selective antagonist of GPR88. GPR88 is predominantly expressed in the striatum of the brain, which is involved in the regulation of movement, motivation, and reward. The exact mechanism of action of GPR88 is still not fully understood, but it is thought to play a role in the modulation of dopamine signaling in the brain.
Biochemical and Physiological Effects:
Studies have shown that the selective blockade of GPR88 by 2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide can lead to an increase in dopamine release in the striatum. This suggests that GPR88 may play a role in the modulation of dopamine signaling in the brain. Additionally, studies have shown that the blockade of GPR88 can lead to an increase in locomotor activity and a decrease in anxiety-like behavior in mice.

Advantages and Limitations for Lab Experiments

The use of 2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide in lab experiments has several advantages. Firstly, it is a selective antagonist of GPR88, which allows for the specific investigation of the role of GPR88 in the brain. Secondly, it has been shown to have a low toxicity profile in mice. However, there are also limitations to its use. For example, the compound has a relatively short half-life in vivo, which may limit its use in certain experiments.

Future Directions

The use of 2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide in scientific research has opened up several potential future directions. Firstly, further investigation into the role of GPR88 in the brain may lead to the development of novel treatments for neurological and psychiatric disorders. Secondly, the development of more potent and selective GPR88 antagonists may allow for more specific investigation of the role of GPR88 in the brain. Additionally, the use of 2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide in combination with other compounds may lead to the development of more effective treatments for neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide involves a multistep process. The first step involves the conversion of 2-fluorobenzoyl chloride into the corresponding acid, which is then reacted with 3-methoxy-5,6,7,8-tetrahydro-2-naphthalenamine to form the amide.

Scientific Research Applications

2-fluoro-N-(3-methoxy-5,6,7,8-tetrahydro-2-naphthalenyl)benzamide has been used in various scientific research studies to investigate the role of GPR88 in the brain. GPR88 is a relatively new G protein-coupled receptor that has been found to play a role in various neurological and psychiatric disorders, including schizophrenia, addiction, and Parkinson's disease.